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Compound of Interest

Compound Name: Oct-5-YN-1-OL

CAS No.: 41547-21-1

Cat. No.: B15801401

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Oct-5-YN-1-OL (CAS No. 41547-21-1) was

not readily available. The following disposal procedures are based on the general properties of

acetylenic alcohols and flammable liquids. It is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and to comply with all

local, state, and federal regulations.

This document provides essential safety and logistical information for the proper disposal of

Oct-5-YN-1-OL, a compound likely to be classified as a flammable liquid and potentially

possessing other hazards associated with acetylenic compounds. The information is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

disposal.

Hazard Assessment
While specific hazard data for Oct-5-YN-1-OL is limited, its chemical structure—an eight-

carbon chain with a hydroxyl group and a carbon-carbon triple bond—suggests the following

potential hazards:

Flammability: Alcohols with similar carbon chain lengths are typically flammable. The

presence of the alkyne group may also influence its flammability. It should be treated as a
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flammable liquid.

Reactivity: Acetylenic compounds can be reactive and may be unstable under certain

conditions, such as elevated temperatures or in the presence of certain metals. Some

acetylenic compounds can form explosive acetylides.

Toxicity: May cause skin and eye irritation upon contact. Inhalation of vapors and ingestion

should be avoided.

Personal Protective Equipment (PPE)
Before handling Oct-5-YN-1-OL for disposal, ensure the following personal protective

equipment is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A flame-retardant lab coat.

Respiratory Protection: If handling outside of a fume hood or if vapors are expected, a

NIOSH-approved respirator with an organic vapor cartridge is recommended.

Segregation and Storage of Waste
Proper segregation and storage of chemical waste are crucial to prevent accidents.

Waste Container: Collect waste Oct-5-YN-1-OL in a designated, properly labeled, and

sealed waste container. The container should be made of a material compatible with the

chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Oct-5-YN-1-OL," and the associated hazards (e.g., Flammable Liquid).

Segregation: Store the waste container separately from incompatible materials, particularly

oxidizing agents, acids, and bases. Keep away from sources of ignition such as heat, sparks,

and open flames.
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Storage Location: Store the waste container in a well-ventilated, cool, and dry area, such as

a designated satellite accumulation area or a flammable liquid storage cabinet.

Disposal Procedure
Under no circumstances should Oct-5-YN-1-OL be disposed of down the drain or in regular

trash.

Collection: Carefully transfer the waste chemical into the designated hazardous waste

container. Avoid overfilling the container; leave at least 10% headspace to allow for vapor

expansion.

Container Sealing: Securely cap the waste container immediately after adding the waste.

Labeling: Ensure the waste label is complete and accurate.

Contact EHS: Arrange for a pickup of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department. Follow their specific procedures for

waste collection and disposal.[1][2][3]

Professional Disposal: The EHS department will coordinate with a licensed hazardous waste

disposal company for the final treatment and disposal of the chemical, which will likely

involve incineration at a permitted facility.

Spill and Emergency Procedures
Small Spills: In case of a small spill, and if it is safe to do so, absorb the spill with an inert

absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Collect the

contaminated absorbent material in a sealed container, label it as hazardous waste, and

dispose of it according to the procedures outlined above.

Large Spills: For large spills, evacuate the area immediately and notify your institution's

emergency response team and EHS department.

Fire: In case of a fire involving Oct-5-YN-1-OL, use a dry chemical, carbon dioxide (CO2), or

alcohol-resistant foam extinguisher. Do not use water, as it may be ineffective and could

spread the flammable liquid.
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Quantitative Data Presentation
Since specific data for Oct-5-YN-1-OL is unavailable, the following table provides general

classification data for flammable liquids according to the Globally Harmonized System (GHS). It

is likely that Oct-5-YN-1-OL falls into one of these categories.

GHS Category Flash Point Boiling Point Signal Word
Hazard
Statement

Category 1 < 23°C ≤ 35°C Danger

Extremely

flammable liquid

and vapor

Category 2 < 23°C > 35°C Danger
Highly flammable

liquid and vapor

Category 3
≥ 23°C and ≤

60°C
- Warning

Flammable liquid

and vapor

Category 4
> 60°C and ≤

93°C
- Warning

Combustible

liquid

Experimental Protocols
No specific experimental protocols for the neutralization or deactivation of Oct-5-YN-1-OL for

disposal are recommended without a thorough understanding of its reactivity. Attempting to

neutralize or treat the chemical without established procedures can be dangerous. The

standard and safest protocol is collection and disposal via a licensed hazardous waste facility.

Mandatory Visualization
Caption: Logical workflow for the proper disposal of Oct-5-YN-1-OL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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